- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
- Element
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Carbodithiolactones
Carbodithiolactones are a class of chemical compounds derived from lactone structures with a thiol group attached, forming a unique functional group combination. These molecules exhibit diverse biological activities and have shown potential in various applications including pharmaceuticals, cosmetics, and agricultural chemicals.
Structurally, carbodithiolactones consist of a cyclic structure with an unsaturated lactone ring fused to a thioether moiety. The presence of both a hydroxyl group typical of lactones and a thiols (R-SH) group makes these compounds intriguing for medicinal chemistry due to their ability to participate in multiple types of chemical reactions.
In pharmaceutical research, carbodithiolactones have been explored for their anti-inflammatory, antioxidant, and anticancer properties. Their dual functionality allows them to interact with different targets, making them promising candidates for drug development. Furthermore, these compounds show potential in cosmetic formulations for their skin-protective effects and in agrochemicals as biopesticides or growth regulators.
Despite the promising prospects, further research is needed to fully understand the mechanisms of action and optimize their use in various applications.
-
N-(acetamido)benzoic Acid: A Novel Intermediate in Chemical Biopharmaceuticals SynthesisN-(acetamido)benzoic Acid: A Novel Intermediate in Chemical Biopharmaceuticals Synthesis Introduction N-(Acetamido)benzoic acid is a versatile intermediate that has gained significant attention in the field of chemical biopharmaceuticals synthesis. This compound serves as a key building block for various bioactive molecules, including pharmaceutical agents and diagnostic imaging reagents. Its...
-
The Synthesis and Pharmacological Applications of 4'-Hydroxy AtoMoxetine in Modern Chemical BiopharmaceuticalsThe Synthesis and Pharmacological Applications of 4'-Hydroxy AtoMoxetine in Modern Chemical Biopharmaceuticals Introduction to 4'-Hydroxy AtoMoxetine 4'-Hydroxy AtoMoxetine is a promising compound that has garnered significant attention in the field of chemical biopharmaceuticals due to its unique structure and potential pharmacological applications. This article delves into the synthesis methods,...
-
Synthesis, Characterization, and Pharmacological Evaluation of 44'-Dimethyltriphenylamine Derivatives in Chemical BiopharmaceuticalsSynthesis, Characterization, and Pharmacological Evaluation of 44'-Dimethyltriphenylamine Derivatives in Chemical Biopharmaceuticals Introduction to 44'-Dimethyltriphenylamine Derivatives The field of medicinal chemistry has seen significant advancements with the development of novel chemical entities that exhibit potent biological activity. Among these, 44'-dimethyltriphenylamine derivatives have...
-
Synthesis and Biological Activity of 2-Chloro-4-FluoroBenzaldehyde: A Novel Lead in Chemical BiopharmaceuticalsSynthesis and Biological Activity of 2-Chloro-4-FluoroBenzaldehyde: A Novel Lead in Chemical Biopharmaceuticals Introduction to 2-Chloro-4-FluoroBenzaldehyde 2-Chloro-4-FluoroBenzaldehyde (2C4FB) is a synthetic aromatic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activity. This compound,...
-
2-Chloro-3,5-dibromo-4-methylpyridine: A Novel Intermediate in Chemical Biopharmaceuticals Synthesis2-Chloro-3,5-dibromo-4-methylpyridine: A Novel Intermediate in Chemical Biopharmaceuticals Synthesis 2-Chloro-3,5-dibromo-4-methylpyridine is a highly versatile intermediate that has recently garnered significant attention in the field of chemical biopharmaceuticals synthesis. This compound, characterized by its unique pyridine ring structure with chlorinated and brominated substituents, serves as...
